Cas no 444729-93-5 (Benzaldehyde,3-fluoro-2-hydroxy-, O-methyloxime)

Benzaldehyde,3-fluoro-2-hydroxy-, O-methyloxime structure
444729-93-5 structure
Product Name:Benzaldehyde,3-fluoro-2-hydroxy-, O-methyloxime
CAS No:444729-93-5
MF:C8H8FNO2
MW:169.153025627136
CID:327539
Update Time:2024-01-28

Benzaldehyde,3-fluoro-2-hydroxy-, O-methyloxime Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-fluoro-2-hydroxy-, O-methyloxime
    • Benzaldehyde, 3-fluoro-2-hydroxy-, O-methyloxime
    • Inchi: 1S/C8H8FNO2/c1-12-10-5-6-3-2-4-7(9)8(6)11/h2-5,11H,1H3/b10-5+
    • InChI Key: HOXGEEJOLMQLCP-BJMVGYQFSA-N
    • SMILES: C(=N/OC)\C1=CC=CC(F)=C1O

Computed Properties

  • Exact Mass: 169.054
  • Monoisotopic Mass: 169.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
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